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Compound of Interest

Compound Name: Iron;1,10-phenanthroline

Cat. No.: B1254629 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Iron(II) 1,10-phenanthroline.

Adherence to these protocols is crucial for ensuring personal safety and minimizing

environmental impact.

Chemical Identifier:

Name: Iron(II) 1,10-phenanthroline (also known as Ferroin)

CAS Number: 14634-91-4 (for the sulfate salt)

Primary Hazards: Iron(II) 1,10-phenanthroline and its precursor, 1,10-phenanthroline, are

hazardous materials. The primary routes of exposure are ingestion, inhalation, and skin or eye

contact.

Acute Toxicity: Toxic if swallowed.[1][2][3] Animal experiments indicate that ingestion of even

small amounts can be harmful.[2]

Aquatic Toxicity: Very toxic to aquatic life, with long-lasting effects.[1][2][3]

Irritation: May cause eye, skin, and respiratory tract irritation.[4][5]

Mutagenicity: Limited evidence suggests the potential for non-lethal mutagenic effects from a

single exposure.[2]
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Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling Iron(II)

1,10-phenanthroline.

Body Part PPE Required
Specifications and
Standards

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[4][5][6]

Hands Chemical-resistant gloves.
Nitrile rubber gloves are a

suitable option.[7]

Body
Laboratory coat or appropriate

protective clothing.

Should be sufficient to prevent

skin exposure.[4][5][6]

Respiratory
Not required under normal use

with adequate ventilation.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if dusts

are generated or if ventilation

is inadequate.[4]

Operational and Disposal Plans
Handling Protocol:

Engineering Controls: Always work in a well-ventilated area, such as a chemical fume hood,

to keep airborne concentrations low.[4][5] Ensure that an eyewash station and a safety

shower are readily accessible.[5]

Personal Protection: Before beginning work, don all required PPE as detailed in the table

above.

Avoiding Contamination: Do not eat, drink, or smoke in the laboratory.[1] Wash hands

thoroughly with soap and water after handling the chemical.[1][4] Contaminated work

clothing should be laundered separately before reuse.[2][5]
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Safe Handling: Avoid all personal contact, including inhalation of dust or aerosols.[2][5]

Prevent the formation and accumulation of dust.[5] Keep the container tightly closed when

not in use.[4][5]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and acids.[1][4]

Spill Response Protocol:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, absorb the material with an inert substance (e.g., sand,

vermiculite) and place it into a suitable, labeled container for disposal.[4][7] For major spills,

prevent the substance from entering drains or waterways.[2]

Personal Protection: Wear appropriate PPE, including respiratory protection, during cleanup.

[2]

Decontamination: After the spill is contained and collected, clean the affected area

thoroughly.

Disposal Protocol:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, state, and federal regulations.[4]

Containerization: Collect waste in a suitable, clean, dry, and closed container that is properly

labeled.[4] Do not mix with other waste.

Environmental Protection: Do not release the chemical into the environment.[3]

Disposal Method: Dispose of the waste through a licensed waste disposal company.[3]

Uncleaned containers should be treated as the product itself.

Workflow and Safety Diagram
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The following diagram illustrates the logical workflow for safely handling and disposing of

Iron(II) 1,10-phenanthroline.
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Caption: Workflow for safe handling and disposal of Iron(II) 1,10-phenanthroline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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